Cas no 1794-51-0 (Benzene,(3-chloro-1-methyl-1-propen-1-yl)-)

• Product Name: Benzene,(3-chloro-1-methyl-1-propen-1-yl)-
• CAS No: 1794-51-0
• MF: C₁₀H₁₁Cl
• MW: 166.647341966629
• CID: 118084
• PubChem ID: 11446547
• Update Time: 2025-04-18

Benzene,(3-chloro-1-methyl-1-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,(3-chloro-1-methyl-1-propen-1-yl)-
• ((E)-3-CHLORO-1-METHYL-PROPENYL)-BENZENE
• 4-chlorobut-3-en-2-ylbenzene
• 1794-51-0
• Benzene, (3-chloro-1-methyl-1-propenyl)-
• DRTWWVVORUNCJP-VQHVLOKHSA-N
• SCHEMBL13477911
• AKOS015964519

• Inchi： 1S/C10H11Cl/c1-9(7-8-11)10-5-3-2-4-6-10/h2-7H,8H2,1H3/b9-7+
• InChI Key： DRTWWVVORUNCJP-VQHVLOKHSA-N
• SMILES： ClC/C=C(\C)/C1C=CC=CC=1

Computed Properties

• Exact Mass: 166.05503
• Monoisotopic Mass: 166.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 0A^2
• XLogP3: 3.6

Experimental Properties

• PSA: 0
• LogP: 3.32870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropenes